Cas no 510723-58-7 ((2-methylphenyl)methyl(pyridin-3-ylmethyl)amine)

• Product Name: (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine
• CAS No: 510723-58-7
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD03724416
• CID: 1075623
• PubChem ID: 846157
• Update Time: 2025-05-22

(2-methylphenyl)methyl(pyridin-3-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylbenzyl)-1-(pyridin-3-yl)methanamine
• (2-Methyl-benzyl)-pyridin-3-ylmethyl-amine
• 1-(2-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine
• CHEMBL1542431
• EN300-52097
• HMS1557M14
• cid_846157
• AKOS000284656
• Z86132887
• SR-01000325639
• N-[(2-methylphenyl)methyl]-1-pyridin-3-yl-methanamine
• 510723-58-7
• D93471
• HMS3323D21
• (2-methylbenzyl)-(3-pyridylmethyl)amine
• HMS2153N07
• N-[(2-methylphenyl)methyl]-1-pyridin-3-ylmethanamine
• N-(2-methylbenzyl)-N-(3-pyridinylmethyl)amine
• STK511384
• [(2-methylphenyl)methyl][(pyridin-3-yl)methyl]amine
• SMR000120830
• TimTec1_008374
• SR-01000325639-1
• CS-0250750
• AS-76155
• AN-465/42535606
• BDBM33452
• N-[(2-methylphenyl)methyl]-1-(3-pyridinyl)methanamine
• [(2-methylphenyl)methyl](pyridin-3-ylmethyl)amine
• MLS000528255
• (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine

• MDL： MFCD03724416
• Inchi： 1S/C14H16N2/c1-12-5-2-3-7-14(12)11-16-10-13-6-4-8-15-9-13/h2-9,16H,10-11H2,1H3
• InChI Key： OIUSANOAUHEIFK-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 347.7±27.0 °C at 760 mmHg
• Flash Point: 164.1±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2-methylphenyl)methyl(pyridin-3-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine

Recent Advances in the Study of (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine (CAS: 510723-58-7) in Chemical Biology and Pharmaceutical Research

The compound (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine (CAS: 510723-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. Recent investigations have focused on its role as a modulator of specific biological pathways, particularly in the context of neurological disorders and cancer. The compound's ability to interact with key protein targets has made it a promising candidate for further drug development.

One of the most notable findings in recent research is the compound's affinity for certain neurotransmitter receptors. Studies have demonstrated that (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine exhibits selective binding to dopamine and serotonin receptors, suggesting potential applications in the treatment of mood disorders such as depression and anxiety. Additionally, its structural similarity to known pharmacophores has prompted investigations into its efficacy as a scaffold for designing novel therapeutics. Researchers have employed computational modeling and in vitro assays to elucidate its binding mechanisms and optimize its pharmacological properties.

In the realm of oncology, (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine has shown promise as an inhibitor of specific kinases involved in tumor progression. Preclinical studies have revealed its ability to suppress the proliferation of cancer cells in vitro, particularly in models of breast and lung cancer. The compound's mechanism of action appears to involve the disruption of signal transduction pathways critical for cell survival and growth. These findings have spurred interest in developing derivatives with enhanced potency and selectivity, with the aim of advancing them to clinical trials.

Another area of exploration has been the compound's potential as an anti-inflammatory agent. Recent studies have highlighted its ability to modulate the activity of inflammatory cytokines, thereby reducing inflammation in animal models of autoimmune diseases. This has opened new avenues for research into its application in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual role in both neurological and immunological contexts underscores its versatility and broad therapeutic potential.

Despite these promising developments, challenges remain in the optimization of (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into viable therapeutics.

In conclusion, recent research on (2-methylphenyl)methyl(pyridin-3-ylmethyl)amine (CAS: 510723-58-7) has unveiled its multifaceted biological activities and therapeutic potential. Its applications span neurological disorders, oncology, and immunology, making it a valuable molecule for further investigation. Continued efforts to refine its properties and explore its mechanisms of action will be crucial in harnessing its full potential for drug development.